Cas no 946377-64-6 (5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile
• CAS No: 946377-64-6
• MF: C₂₃H₂₂N₄O₃
• MW: 402.445785045624
• CID: 5430881
• Update Time: 2025-07-21

5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(2-methoxybenzoyl)piperazin-1-yl]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile
• 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C23H22N4O3/c1-16-6-5-7-17(14-16)21-25-19(15-24)23(30-21)27-12-10-26(11-13-27)22(28)18-8-3-4-9-20(18)29-2/h3-9,14H,10-13H2,1-2H3
• InChI Key： NJNQFWBESNHFMZ-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=CC=C3OC)CC2)=C(C#N)N=C1C1=CC=CC(C)=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile

Introduction to Compound with CAS No. 946377-64-6 and Its Applications in Modern Chemical Biology

Compound with the CAS number 946377-64-6 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile, exhibits a complex and sophisticated arrangement of functional groups that make it a promising candidate for various biological applications.

The< strong>piperazine moiety in the molecular structure is particularly noteworthy, as it is a common pharmacophore found in many bioactive compounds. Piperazine derivatives are known for their ability to interact with a wide range of biological targets, including enzymes and receptors. This property makes them valuable in the development of drugs targeting neurological disorders, cardiovascular diseases, and infections.

The< strong>2-methoxybenzoyl group adds another layer of functionality to the molecule, contributing to its overall pharmacological profile. This group is often used in medicinal chemistry to enhance solubility and metabolic stability, which are critical factors in drug design. The presence of this group suggests that the compound may exhibit improved bioavailability compared to related molecules without it.

The core structure of the compound, which includes a< strong>1,3-oxazole ring, is also of great interest. Oxazole derivatives have been extensively studied for their diverse biological activities, ranging from antimicrobial properties to anti-inflammatory effects. The combination of an oxazole ring with a piperazine moiety creates a unique scaffold that may confer novel pharmacological properties.

The< strong>cyanide functional group at the 4-position of the oxazole ring adds another dimension to the compound's potential biological activity. While cyanide groups can be toxic in certain contexts, they are also known to be bioactive in small quantities. In this context, the cyanide group may play a role in modulating the compound's interaction with biological targets.

In recent years, there has been growing interest in the development of multitargeted drugs that can interact with multiple biological pathways simultaneously. The complex structure of< strong>5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile suggests that it may have such multitargeted properties. This is particularly relevant in the treatment of complex diseases where multiple pathways are involved.

One of the most exciting areas of research involving this compound is its potential application in treating neurological disorders. Piperazine derivatives have shown promise in treating conditions such as depression, anxiety, and schizophrenia. The unique combination of functional groups in this compound may enhance its efficacy and reduce side effects compared to existing treatments.

The< strong>3-methylphenyl group in the molecule is another key feature that contributes to its potential biological activity. This group is often found in drugs targeting central nervous system disorders due to its ability to cross the blood-brain barrier efficiently. The presence of this group suggests that the compound may have good brain penetration, making it a viable candidate for treating neurological conditions.

Ongoing research is exploring various synthetic routes to optimize the production of< strong>CAS No. 946377-64-6. Advances in synthetic methodologies have enabled researchers to produce complex molecules like this one more efficiently and cost-effectively. These improvements are crucial for moving promising compounds from laboratory research to clinical trials.

The pharmacokinetic properties of this compound are also being thoroughly investigated. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a therapeutic agent. Preliminary studies suggest that< strong>5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile exhibits favorable pharmacokinetic profiles, which could translate into better clinical outcomes.

In conclusion, compound with CAS No.< strong>946377-64-6, specifically< strong>5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile, represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure and promising pharmacological properties make it a valuable tool for developing new treatments for various diseases. As research continues to uncover new applications for this compound, it holds great potential for improving human health and well-being.